4-(4-Chlorophenyl)butyric acid ethyl ester, 97%

• IUPAC Name: ethyl 4-(4-chlorophenyl)butanoate
• InChI: InChI=1S/C12H15ClO2/c1-2-15-12(14)5-3-4-10-6-8-11(13)9-7-10/h6-9H,2-5H2,1H3
• InChI Key: RSTWVYZFJNQTIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC1=CC=C(C=C1)Cl
• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol

Description

4-(4-Chlorophenyl)butyric acid ethyl ester is a chemical compound with the empirical formula C12H13ClO3. It is a solid substance and its molecular weight is 240.68.

Synthesis Analysis

The synthesis of 4-(4-Chlorophenyl)butyric acid ethyl ester can be achieved from Zinc, [3-ethoxy-3-(oxo-κO)propyl-κC]iodo- and 4-Chlorobenzoyl chloride. More details about the synthesis process can be found in the reference.

Molecular Structure Analysis

The InChI code for 4-(4-Chlorophenyl)butyric acid ethyl ester is 1S/C12H13ClO3/c1-2-16-12(15)8-7-11(14)9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The melting point of 4-(4-Chlorophenyl)butyric acid ethyl ester is 56 °C. Its boiling point is between 182-185 °C under a pressure of 5 Torr. The predicted density of this compound is 1.188±0.06 g/cm3.

Scientific Research Applications

Organic Synthesis

. Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles and concepts that govern the design of synthetic routes, including the selection of reagents and conditions.

Production of 4-Iodo-butyric Acid Ethyl Ester

. Iodo-butyric acid ethyl ester is a useful synthetic intermediate. It can be used to prepare various pharmaceutical and biologically active compounds.

Precursor for ACE Inhibitors

. .

Molecular Weight Determination

. This information is crucial in many areas of chemistry, including the development of new compounds and the study of substance properties.

Structural Analysis

The structural analysis of this compound is important in the field of chemistry. . , providing valuable insights into the compound’s structure.

Phase Change Data

. This data is essential in understanding the compound’s behavior under different conditions, which is crucial in fields like materials science and chemical engineering.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has the hazard statement H302, indicating that it is harmful if swallowed. The precautionary statements are P280 (wear protective gloves/protective clothing/eye protection/face protection), P305 (IF IN EYES), P351 (rinse cautiously with water for several minutes), and P338 (remove contact lenses if present and easy to do – continue rinsing).

Mechanism of Action

Mode of Action

As an ester, 4-(4-Chlorophenyl)butyric acid ethyl ester can undergo hydrolysis under acidic or basic conditions to form alcohols and carboxylic acids

Biochemical Pathways

Esters in general are known to participate in various biochemical reactions, including esterification and hydrolysis .

Pharmacokinetics

They are typically metabolized by esterases, enzymes that catalyze the hydrolysis of esters . The compound has high GI absorption and is BBB permeant .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-(4-Chlorophenyl)butyric acid ethyl ester. Factors such as pH can affect the rate of ester hydrolysis, potentially influencing the compound’s bioavailability and activity . Additionally, the presence of esterases in the environment can also impact the compound’s stability and activity .